5-Pyrimidinol, 2-[4-[4-(4-chloro-1H-pyrazol-1-yl)butyl]-1-piperazinyl]-

• CAS RN: 159493-79-5
• Molecular Formula: C15H21ClN6O
• Molecular Weight: 336.82 g/mol
• IUPAC Name: 2-[4-[4-(4-chloropyrazol-1-yl)butyl]piperazin-1-yl]pyrimidin-5-ol
• InChI: InChI=1S/C15H21ClN6O/c16-13-9-19-22(12-13)4-2-1-3-20-5-7-21(8-6-20)15-17-10-14(23)11-18-15/h9-12,23H,1-8H2
• InChI Key: OLZGFCCEHUGOFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCCN2C=C(C=N2)Cl)C3=NC=C(C=N3)O

Description

5-Pyrimidinol, 2-[4-[4-(4-chloro-1H-pyrazol-1-yl)butyl]-1-piperazinyl]- is a useful research compound. Its molecular formula is C15H21ClN6O and its molecular weight is 336.82 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6.87 g (16.07 mmol) of 2-{4-[4-(4-chloropyrazol-1-yl)butyl ]-1-piperazinyl}-5-benzyloxypyrimidine and 0.63 g of 10% palladium on carbon in 160 ml of ethanol is stirred for 12 hours under a hydrogen atmosphere at room temperature (24° C.) and at a pressure of 2 atmospheres. After filtration, washing with ethanol and evaporation to dryness, the product is chromatographed on silica gel, yielding 2.65 g (49%) of 2-{4-[4-(4-chloropyrazol-1-yl ) butyl]-1-piperazinyl}-5-hydroxypyrimidine with a melting point of 131°-2° C.